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Compound of Interest

Compound Name: Dimethylmalonate

Cat. No.: B8719724 Get Quote

Proper disposal of dimethyl malonate is critical for ensuring laboratory safety and

environmental protection. This guide provides comprehensive, step-by-step procedures for

researchers, scientists, and drug development professionals to handle and dispose of dimethyl

malonate safely. Adherence to these protocols will help maintain a compliant and safe

laboratory environment.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is essential to take the proper safety measures.

Dimethyl malonate is a combustible liquid and can cause skin, eye, and respiratory irritation.[1]

[2][3][4]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or glasses.[1][2][3]

Hand Protection: Use nitrile or other chemical-resistant gloves.[1][2][3]

Skin Protection: A laboratory coat or other protective clothing is required.[1][5]

Respiratory Protection: Work in a well-ventilated area.[1][2] If ventilation is inadequate or

irritation occurs, use an approved respirator.[1][3]

Handling and Storage:

Avoid all personal contact, including inhalation of vapors.[6]
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Store dimethyl malonate in a cool, dry, well-ventilated area away from incompatible

materials.[1][2]

Keep containers tightly closed when not in use.[2][4] The recommended storage temperature

is between 15 and 25 °C.[2]

Step-by-Step Disposal Procedure
The disposal of dimethyl malonate must comply with all federal, state, and local regulations.[5]

Chemical waste generators are responsible for determining if a substance is classified as

hazardous waste under US EPA guidelines (40 CFR Parts 261.3).[1]

1. Waste Collection:

Collect waste dimethyl malonate in a designated, properly labeled, and sealed container.[7]

The container should be compatible with the chemical, with plastic being preferred over

glass when possible.[6][8]

Do not mix dimethyl malonate with other chemical wastes unless their compatibility has been

confirmed.[7]

2. Labeling:

Label the waste container with a "Hazardous Waste" tag.[8]

The label must include the full common chemical name (no abbreviations), the quantity of

the waste, and the date of waste generation.[8]

Also, include the place of origin (department, room number) and the principal investigator's

name and contact number.[8]

3. Storage of Waste:

Store the sealed waste container in a designated, well-ventilated, and cool secondary

containment area.[1][9]

Segregate it from incompatible substances.[10]
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4. Disposal:

It is recommended to contact a licensed professional waste disposal service for the disposal

of dimethyl malonate.[3][11]

This substance may be incinerated in a chemical incinerator equipped with an afterburner

and scrubber.[3]

Do not dispose of dimethyl malonate down the drain or in regular trash.[8]

In Case of a Spill:

Evacuate unnecessary personnel from the area.[4]

Ensure adequate ventilation.[1][2]

Absorb the spill with an inert material such as vermiculite, sand, or earth.[1][2]

Collect the absorbed material and place it in a suitable, sealed container for disposal as

hazardous waste.[1][2][11]

Quantitative Data for Dimethyl Malonate
The following table summarizes key quantitative data for dimethyl malonate:

Property Value

Flash Point 85 - 90 °C (185 - 194 °F)[1][12]

Melting Point -62 °C (-79.6 °F)[12]

Boiling Point 180 - 181 °C (356 - 357.8 °F)[12]

Oral LD50 (Rat) > 2000 mg/kg[12]

Dermal LD50 (Rabbit) > 5000 mg/kg[5][12]
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Caption: Workflow for the proper disposal of dimethyl malonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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